Cas no 1785492-26-3 (2-(3-fluoro-3-methylcyclohexyl)acetic acid)

• Product Name: 2-(3-fluoro-3-methylcyclohexyl)acetic acid
• CAS No: 1785492-26-3
• MF: C₉H₁₅FO₂
• MW: 174.212606668472
• CID: 5103179
• Update Time: 2026-03-03

2-(3-fluoro-3-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-3-methylcyclohexyl)acetic acid

• Inchi： 1S/C9H15FO2/c1-9(10)4-2-3-7(6-9)5-8(11)12/h7H,2-6H2,1H3,(H,11,12)
• InChI Key： GQBHXKWYXVXZQQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC1CCCC(F)(C)C1

Additional information on 2-(3-fluoro-3-methylcyclohexyl)acetic acid

Comprehensive Guide to 2-(3-fluoro-3-methylcyclohexyl)acetic acid (CAS No. 1785492-26-3): Properties, Applications, and Market Insights

2-(3-fluoro-3-methylcyclohexyl)acetic acid (CAS No. 1785492-26-3) is a fluorinated carboxylic acid derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its cyclohexyl backbone and fluoro-methyl substitution, has garnered attention for its unique physicochemical properties and versatile applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of bioactive molecules targeting metabolic disorders and inflammatory diseases.

The molecular structure of 2-(3-fluoro-3-methylcyclohexyl)acetic acid features a fluorine atom at the 3-position of the cyclohexyl ring, which enhances its metabolic stability and lipophilicity. These characteristics make it valuable for improving the pharmacokinetic profiles of lead compounds. Current trends in medicinal chemistry highlight the growing demand for fluorinated building blocks like this compound, as they often exhibit improved binding affinity and selectivity toward biological targets.

In synthetic chemistry, 2-(3-fluoro-3-methylcyclohexyl)acetic acid serves as a crucial intermediate for constructing complex molecules. Its carboxylic acid functionality allows for diverse derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility aligns with the pharmaceutical industry's need for structure-activity relationship (SAR) studies, where small structural modifications can significantly impact biological activity.

The agrochemical sector has also shown interest in 2-(3-fluoro-3-methylcyclohexyl)acetic acid due to its potential as a precursor for novel crop protection agents. Fluorinated compounds often demonstrate enhanced pesticidal activity and environmental persistence, addressing the agricultural industry's challenge of developing effective yet sustainable solutions. Recent studies suggest possible applications in designing next-generation herbicides and plant growth regulators.

From a market perspective, the demand for fluorinated organic compounds like 2-(3-fluoro-3-methylcyclohexyl)acetic acid continues to rise, driven by advancements in precision medicine and green chemistry. Pharmaceutical companies are particularly interested in its potential for creating proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's ability to modulate protein-protein interactions makes it valuable for this cutting-edge therapeutic approach.

Quality control and analytical characterization of 2-(3-fluoro-3-methylcyclohexyl)acetic acid typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and development applications. The growing emphasis on quality-by-design (QbD) principles in chemical manufacturing further underscores the importance of robust analytical protocols for this material.

Environmental and regulatory considerations for 2-(3-fluoro-3-methylcyclohexyl)acetic acid focus on its biodegradation profile and ecological impact. While fluorinated compounds generally exhibit greater environmental persistence, recent developments in green fluorination techniques aim to address these concerns. Researchers are investigating sustainable synthesis routes that minimize waste and energy consumption while maintaining high yields and selectivity.

The future outlook for 2-(3-fluoro-3-methylcyclohexyl)acetic acid appears promising, with potential applications expanding into material science and electronics. Its unique combination of fluorine substitution and carboxylic acid functionality makes it interesting for developing specialty polymers with tailored properties. As the scientific community continues to explore fluorinated compounds' diverse applications, this particular derivative is poised to play an increasingly important role in multiple industries.

For researchers working with 2-(3-fluoro-3-methylcyclohexyl)acetic acid, proper storage conditions are essential to maintain stability. The compound should be kept in a cool, dry environment, protected from light and moisture. These handling precautions ensure the material retains its chemical integrity for various synthetic applications and biological studies.

In conclusion, 2-(3-fluoro-3-methylcyclohexyl)acetic acid (CAS No. 1785492-26-3) represents a valuable fluorinated building block with wide-ranging applications in drug discovery, agrochemical development, and material science. Its unique structural features and versatile reactivity profile position it as an important tool for researchers addressing contemporary challenges in these fields. As innovation in fluorinated chemistry progresses, this compound will likely find new applications in emerging technologies and therapeutic strategies.